Cas no 39228-36-9 (Isothiazole, trimethyl-)

• Product Name: Isothiazole, trimethyl-
• CAS No: 39228-36-9
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 1509635
• Update Time: 2024-08-24

Isothiazole, trimethyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, trimethyl-
• 3,4,5-Trimethylisothiazole
• Isothiazole, 3,4,5-trimethyl-

• Inchi： 1S/C6H9NS/c1-4-5(2)7-8-6(4)3/h1-3H3
• InChI Key： GGRRWFKQGMXXQS-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 127.04567

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 88 °C(Press: 30 Torr)
• PSA: 12.89
• pka: 5.58±0.30(Predicted)